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Introduction

Xeruborbactam (formerly QPX7728) is a novel, ultra-broad-spectrum, bicyclic boronate 3-
lactamase inhibitor currently in clinical development.[1][2][3] It exhibits potent inhibitory activity
against a wide range of serine and metallo-pB-lactamases, making it a promising agent to
combat infections caused by multidrug-resistant Gram-negative bacteria.[1][2][4][5] This
technical guide provides a comprehensive overview of the in vitro activity spectrum of
xeruborbactam, its mechanism of action, and the experimental protocols used for its evaluation.
An orally bioavailable prodrug, xeruborbactam isoboxil, is also under clinical evaluation.[3]

Intrinsic Antibacterial Activity

While primarily a B-lactamase inhibitor, xeruborbactam possesses modest direct antibacterial
activity against some Gram-negative bacteria.[4] This intrinsic activity is attributed to its ability
to bind to penicillin-binding proteins (PBPs), which are essential enzymes for bacterial cell wall
synthesis.[6]

Table 1: Intrinsic In Vitro Activity of Xeruborbactam
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. . Resistance
Bacterial Species MICso (ug/mL) MICo0 (ug/mL)
Phenotype
Carbapenem-
Enterobacterales ] 16 32
Resistant (CRE)
Acinetobacter Carbapenem-
. _ 16 64
baumannii Resistant
Pseudomonas
. >64 >64
aeruginosa
Staphylococcus Methicillin-Susceptible 8
aureus (MSSA)
Staphylococcus Methicillin-Resistant
>32 >32
aureus (MRSA)
Enterococcus faecalis >32 >32
Streptococcus
_ 32 >32
pneumoniae

Data compiled from multiple sources.[4]

Potentiation of B-Lactam Antibiotics

The primary role of xeruborbactam is to restore the activity of B-lactam antibiotics against

resistant bacteria. It achieves this by inhibiting a wide array of B-lactamases, including:

Class C: PDC, P99[2]

Class A: KPC, CTX-M, SHV, TEM[2]

Class D: OXA-23, OXA-40, OXA-48[2][4]

Class B (Metallo-B-lactamases): NDM, VIM, IMP[1][2][7]

Xeruborbactam has been shown to significantly enhance the in vitro potency of various 3-

lactams, including meropenem, cefepime, ceftazidime, and aztreonam.[1][7][8]
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Table 2: In Vitro Activity of Meropenem-Xeruborbactam

Meropenem-

B-Lactamase Produced Meropenem MICo0 (ug/mL)  Xeruborbactam (8 pg/mL)
MICso (pg/mL)

MBL-negative >64 0.125

MBL-positive >64 1

Data from a study comparing various -lactam/[3-lactamase inhibitor combinations.[2]

Table 3: In Vitro Activity of Cefepime-Xeruborbactam

against Metallo-B-Lactamase Producing E. coli

Cefepime-Xeruborbactam

-Lactamase Cefepime MIC ImL
B s (gimt) (4 pg/mL) MIC (pg/mL)
NDM-1 128 0.5
VIM-1 64 0.25
IMP-1 32 1

Data adapted from studies on recombinant strains.[2][7]

Mechanism of Action

Xeruborbactam's mechanism of action is twofold: inhibition of 3-lactamases and binding to
penicillin-binding proteins (PBPs).[6] As a cyclic boronate, it forms a stable, covalent adduct
with the active site serine of serine-f-lactamases and interacts with the zinc ions in the active
site of metallo-B-lactamases, effectively inactivating these enzymes.[1][2][4] This prevents the
degradation of co-administered (-lactam antibiotics, allowing them to reach their PBP targets.

Furthermore, xeruborbactam itself can bind to PBPs, leading to direct antibacterial effects and
morphological changes in bacteria similar to those caused by B-lactam antibiotics like
meropenem.[4][6] In Acinetobacter baumannii, the observed morphological changes suggest
inhibition of multiple PBPs.[4][6]
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Mechanism of Action of Xeruborbactam.

Factors Affecting In Vitro Activity

The potency of xeruborbactam can be influenced by intrinsic bacterial resistance mechanisms.

o Efflux Pumps: In Acinetobacter baumannii and Pseudomonas aeruginosa, the AdelJK and
MexAB-OprM efflux pumps, respectively, can reduce the intracellular concentration of
xeruborbactam, leading to 4- to 16-fold increases in MIC values.[4][9]

e Porins: In Klebsiella pneumoniae, the loss of OmpK35 and/or OmpK36 porins can result in a

2- to 4-fold increase in the xeruborbactam MIC.[4][10]
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Factors Influencing Xeruborbactam Potency.

Experimental Protocols

The in vitro activity of xeruborbactam is predominantly determined using the broth microdilution
method as outlined by the Clinical and Laboratory Standards Institute (CLSI) MO7 guidelines.[2]

Broth Microdilution MIC Testing Workflow

o Preparation of Bacterial Inoculum:
o Bacterial isolates are grown on appropriate agar plates.

o Colonies are suspended in saline or broth to a turbidity equivalent to a 0.5 McFarland
standard.
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o The suspension is further diluted to achieve a final inoculum concentration of
approximately 5 x 10° colony-forming units (CFU)/mL in the test wells.

o Preparation of Antimicrobial Solutions:

o Xeruborbactam and the partner B-lactam are dissolved and serially diluted in cation-
adjusted Mueller-Hinton broth (CAMHB).

o Xeruborbactam is typically tested at a fixed concentration (e.g., 4 or 8 ug/mL) when
evaluating its potentiation of other antibiotics.[2]

e |noculation and Incubation:

o The diluted bacterial inoculum is added to the wells of a 96-well microtiter plate containing
the antimicrobial dilutions.

o Plates are incubated at 35°C + 2°C for 16-20 hours in ambient air.
e Determination of MIC:

o The MIC is defined as the lowest concentration of the antimicrobial agent that completely
inhibits visible bacterial growth.
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Broth Microdilution MIC Testing Workflow.

Conclusion

Xeruborbactam is a potent, broad-spectrum B-lactamase inhibitor with a dual mechanism of
action that includes both -lactamase inhibition and direct antibacterial activity through PBP
binding. Its ability to overcome a wide range of clinically relevant 3-lactamases, including
metallo-pB-lactamases, makes it a valuable agent for combination therapy against multidrug-
resistant Gram-negative pathogens. The in vitro data strongly support the continued clinical
development of xeruborbactam combinations for the treatment of serious bacterial infections.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15607370#in-vitro-activity-spectrum-of-
xeruborbactam-isoboxil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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